Cas no 1171764-78-5 (2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide
• CAS No: 1171764-78-5
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6156599
• PubChem ID: 44069727
• Update Time: 2025-05-21

2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide
• 2-(6-oxo-4-propylpyrimidin-1-yl)-N-(2-phenylethyl)acetamide
• F5228-2238
• AKOS024501600
• 2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-phenethylacetamide
• VU0638084-1
• 1171764-78-5

• Inchi： 1S/C17H21N3O2/c1-2-6-15-11-17(22)20(13-19-15)12-16(21)18-10-9-14-7-4-3-5-8-14/h3-5,7-8,11,13H,2,6,9-10,12H2,1H3,(H,18,21)
• InChI Key： PRXXFZBTTQPMBU-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(=CC1=O)CCC)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide

Recent Advances in the Study of 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide (CAS: 1171764-78-5)

The compound 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide (CAS: 1171764-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidinone core and phenylethyl acetamide side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary research indicates that 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. This selectivity suggests its potential as a lead compound for the development of novel anti-inflammatory agents. Furthermore, its structural features have been optimized to enhance bioavailability and reduce off-target effects, which are critical factors in drug development.

In addition to its anti-inflammatory properties, recent studies have explored the compound's efficacy in neurological disorders. Animal models have demonstrated that 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide can modulate neurotransmitter systems, particularly those involving GABAergic and glutamatergic pathways. These findings open new avenues for its application in conditions such as epilepsy and anxiety disorders. However, further research is needed to fully understand its therapeutic window and potential side effects in humans.

The synthesis and scalability of 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, which is essential for preclinical and clinical studies. Researchers have employed innovative catalytic systems and green chemistry principles to optimize the synthesis process, reducing environmental impact and cost. These developments are crucial for the compound's transition from the laboratory to industrial-scale production.

Despite these promising advancements, challenges remain in the development of 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-(2-phenylethyl)acetamide (CAS: 1171764-78-5) represents a promising candidate for further investigation in the fields of anti-inflammatory and neurological therapeutics. Its unique chemical structure and biological activity profile make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its clinical potential. The continued exploration of this compound may yield significant contributions to the development of new and effective treatments for a range of medical conditions.